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Compound of Interest

Compound Name: Phenoxyethanol-d4

Cat. No.: B572686

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides comprehensive safety and handling guidelines for
Phenoxyethanol-d4. The information presented is primarily based on the extensive data
available for its non-deuterated analogue, Phenoxyethanol, and is intended to serve as a
robust framework for the safe use of Phenoxyethanol-d4 in a laboratory setting. It is crucial to
recognize that while the chemical properties are expected to be very similar, the toxicological
and reactivity profiles of deuterated compounds can occasionally differ. Therefore, all handling
should be conducted with the utmost care and under the supervision of qualified personnel.

Hazard Identification and Classification

Phenoxyethanol-d4 is anticipated to share the hazard profile of Phenoxyethanol. Based on
available data for the non-deuterated compound, it is classified as:

o Harmful if swallowed[1]
o Causes serious eye damage[1]
o May cause respiratory irritation[2]

Exposure to Phenoxyethanol has been associated with a range of reactions from eczema to
severe allergic reactions.[3] Infant oral exposure can acutely affect nervous system function.[3]
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Hazard Statements:

e H302: Harmful if swallowed
o H318: Causes serious eye damage

e H335: May cause respiratory irritation

Precautionary Statements:

e P261: Avoid breathing mist or vapors.[2]

e P264: Wash skin thoroughly after handling.[2]

e P270: Do not eat, drink or smoke when using this product.

e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear eye protection/face protection.[2]

e P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

e P405: Store locked up.[2]
» P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of
Phenoxyethanol. These values should be considered as close approximations for
Phenoxyethanol-d4.
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Property Value

Appearance Colorless to pale yellow liquid[2]
Odor Mild, slightly rose-like
Molecular Weight 138.17 g/mol [4]

Boiling Point 237 - 250 °C[1][2]

Melting Point 11 - 14 °C[1][4]

Flash Point 96 - 130 °C[1][2]

Density 1.100 - 1.107 g/cm? at 20 °C[2]

Vapor Pressure

0.03 - 0.04 mbar at 20-25 °C[1][2]

Solubility in Water

30 g/L at 20 °C[1]

Partition Coefficient (log Pow)

1.107

Toxicological Data

The toxicological data for Phenoxyethanol are summarized below. It is important to handle

Phenoxyethanol-d4 with the same level of caution.

Endpoint Value

Species

Acute Oral LD50

1.30 - 2740 mg/kg[5][6] Rat

Aquatic Toxicity LC50 (fish) 220 mg/L (96 hn)[2] -

Aquatic Toxicity EC50

500 mg/L (48 hr)[2] -

(daphnia)

Aquatic Toxicity ErC50 (algae) 625 mg/L (72 hr)[2] -

In subchronic oral toxicity studies in rats, signs of toxicity included reduced body weights and

increased liver, kidney, and thyroid weights.[5] Undiluted Phenoxyethanol is a strong eye

irritant.[5]
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Experimental Protocols: Safe Handling and

Emergency Procedures
Standard Handling Protocol

This protocol outlines the essential steps for safely handling Phenoxyethanol-d4 in a
laboratory setting.

» Engineering Controls: Always handle Phenoxyethanol-d4 in a well-ventilated area,
preferably within a chemical fume hood.[2][7] Ensure that eyewash stations and safety
showers are readily accessible and in close proximity to the workstation.[1]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles or a face shield.[2]
o Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).
o Body Protection: Wear a lab coat or chemical-resistant apron.

e Handling Procedures:

o

Avoid contact with eyes, skin, and clothing.[1]

o

Avoid breathing vapors or mist.[2]

[¢]

Do not eat, drink, or smoke in the work area.[8]

[¢]

Ground all equipment containing the material to prevent electrostatic discharge.[2]
o Storage:
o Store in a cool, dry, well-ventilated area in the original, tightly sealed container.[2]

o Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[1]

o Store locked up.[2]
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Emergency Spill Response Protocol

o Evacuation: Evacuate non-essential personnel from the spill area.
» Ventilation: Ensure adequate ventilation.

o Containment: For small spills, use absorbent paper or other suitable absorbent material to
contain the liquid.[9]

e Cleanup:
o Carefully pick up the absorbent material.
o Place the contaminated material in a sealed, vapor-tight plastic bag for disposal.[9]
o Clean the spill area with soap and water.

o Personal Protection: Wear appropriate PPE, including respiratory protection if vapors are
present, during cleanup.

» Waste Disposal: Dispose of the waste in accordance with local, state, and federal
regulations.[2]

First Aid Measures

 |If Swallowed: Call a poison center or doctor immediately.[2] Rinse mouth.

e If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2] Seek immediate medical attention.

« If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[2]

¢ If on Skin: Wash off with plenty of water.[1] Remove contaminated clothing.

Visualized Safety Workflows

The following diagrams illustrate key safety and logical workflows for handling
Phenoxyethanol-d4.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyethanol
https://pubchem.ncbi.nlm.nih.gov/compound/Phenoxyethanol
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/phenoxyethanol-2D90AF35-9867-4E2A-A74A-16663352AFAD.pdf&str=541
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/phenoxyethanol-2D90AF35-9867-4E2A-A74A-16663352AFAD.pdf&str=541
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/phenoxyethanol-2D90AF35-9867-4E2A-A74A-16663352AFAD.pdf&str=541
https://www.multichemindia.com/UploadDocument/DownloadAzure?name=products/pdf/phenoxyethanol-2D90AF35-9867-4E2A-A74A-16663352AFAD.pdf&str=541
https://www.fishersci.com/store/msds?partNumber=AC130242500&productDescription=2-PHENOXYETHANOL%2C+99%25+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b572686?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572686?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Hazard Assessment
Emergency Response

Personal Protective Equipment (PPE) Safe Handling
Select Appropriate PPE: Handie in Fume oot TSN Sl Occurs Follow Spill Response Protocol
n

Safely/Coagiostacaishickd Avoid Contact and Inhalation
- Chemical Resistant Gloves
No Eating/Drinking/Smoking
- Lab Coat

Assess Hazards:
- Harmful if swallowed
- Causes serious eye damage.
- May cause respiratory iitation

If exposure
Exposure Occurs Follow First Aid Measures

Click to download full resolution via product page

Caption: Hazard Identification and Response Workflow for Phenoxyethanol-d4.
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Start Experiment

Preparation:
- Review SDS
- Don appropriate PPE
- Prepare work area (fume hood)

l

Handling Phenoxyethanol-d4:
- Weigh/measure required amount
- Perform experimental steps

'

Post-Experiment:
- Decontaminate work surfaces
- Properly store or dispose of excess material

'

Waste Disposal:
- Collect all waste in a labeled, sealed container
- Dispose according to institutional guidelines

End of Experiment

Click to download full resolution via product page

Caption: A logical workflow for a typical experiment involving Phenoxyethanol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Landscape of Phenoxyethanol-
d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b572686#safety-and-handling-guidelines-for-
phenoxyethanol-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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